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Cat. No.: B12082923

Get Quote

Executive Summary
2'-Amino-dCTP is a modified nucleotide analogue where the 2'-hydroxyl group of the ribose

sugar is replaced by an amino group (–NH₂). This modification confers two critical properties:

nuclease resistance (making it vital for aptamer development via SELEX) and chemical

reactivity (serving as a handle for post-synthetic labeling).

For the analytical scientist, 2'-Amino-dCTP presents a unique spectroscopic profile. While its

UV absorption mimics native dCTP, its NMR and conformational behaviors are distinct,

governed largely by the pKa of the 2'-amino group (~6.2). This guide details the

physicochemical metrics required for rigorous characterization and experimental validation.

Molecular Architecture & Electronic Structure
Chemical Identity[1][2]

IUPAC Name: 2'-Amino-2'-deoxycytidine-5'-triphosphate[1]

Formula:
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(Free Acid)[2]

Molecular Weight: 482.17 g/mol [2]

Key Modification: Substitution of 2'-OH with 2'-NH₂.

Impact on Sugar Pucker
Unlike 2'-fluoro modifications (which lock the sugar in a C3'-endo/RNA-like conformation due to

high electronegativity), the 2'-amino group is less electronegative.

Conformation: The sugar exists in a dynamic equilibrium between C3'-endo (North, A-form

like) and C2'-endo (South, B-form like).

pH Dependency: The protonation state of the 2'-amine (pKa ≈ 6.[3]2) significantly influences

this equilibrium. At physiological pH (7.4), a significant fraction is unprotonated, allowing for

specific hydrogen bonding patterns different from native DNA.

UV-Visible Spectroscopy
The chromophore in 2'-Amino-dCTP is the cytosine base. The sugar modification at the 2'-

position has a negligible electronic effect on the aromatic ring's

transitions.

Quantitative Parameters
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Parameter Value Conditions Notes

271 nm pH 7.5 (Tris-HCl)
Identical to native

dCTP.

250 nm pH 7.5 Useful for purity ratios.

Extinction Coeff.[4] (

)
9.1 x 10³ M⁻¹cm⁻¹ 271 nm, pH 7.5

Used for

concentration

determination.[2]

Ratio 0.82 ± 0.03 pH 7.5

Purity indicator

(Protein/Phenol

contamination).

Ratio 0.98 ± 0.03 pH 7.5 Purity indicator.

Protocol: Precise Concentration Determination
Objective: Calculate precise stock concentration using the Beer-Lambert Law (

).

Blanking: Use the exact buffer (e.g., 10 mM Tris-HCl, pH 7.5) used to dissolve the

nucleotide.

Dilution: Prepare a 1:50 or 1:100 dilution to bring Absorbance (

) between 0.2 and 0.8.

Measurement: Scan from 220 nm to 320 nm.

Calculation:

Nuclear Magnetic Resonance (NMR) Profiling
NMR is the definitive method for structural verification, particularly for confirming the presence

of the 2'-amino group and the integrity of the triphosphate chain.
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P NMR (Phosphorus)
Verifies the triphosphate state and absence of degradation products (mono/diphosphates or

inorganic phosphate).

-Phosphate:

to

ppm (Doublet).

-Phosphate:

to

ppm (Doublet).

-Phosphate:

to

ppm (Triplet).

Note: Shifts are pH and counter-ion dependent (e.g., Sodium vs. Lithium salts).

H NMR (Proton)
Diagnostic signals for the 2'-modification:

H1' (Anomeric):

ppm (Doublet or Pseudotriplet).

H2' (Diagnostic): Upfield shift compared to ribose. The presence of the amino group shields

this proton relative to the hydroxyl.

H5/H6 (Cytosine): Characteristic doublets at

ppm (H5) and

ppm (H6).
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The Critical Role of pKa (2'-Amine)
The pKa of the 2'-amino group is approximately 6.2.[3][5] This is lower than a typical primary

amine (pKa ~10) due to the electron-withdrawing effect of the sugar-phosphate backbone and

the nucleobase.

Implications for Research:
Labeling Reactions (pH 8.5+): To label the amine with NHS-esters, the pH must be

significantly above 6.2 to ensure the amine is deprotonated (

) and nucleophilic.

Duplex Stability (pH 7.0): At neutral pH, the group is partially protonated. In SELEX, this can

lead to pH-dependent aptamer folding.

Nuclease Resistance: The 2'-amino group prevents the formation of the 2',3'-cyclic

phosphate intermediate required for hydrolysis by many RNases, conferring stability.

Visualization: Quality Control & Application
Workflows
Diagram: QC Characterization Workflow
This workflow ensures the material is suitable for high-stakes applications like SELEX or

therapeutic development.
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Pass

Click to download full resolution via product page

Caption: Sequential QC workflow. UV confirms concentration, HPLC removes contaminants,

MS validates identity, and NMR ensures triphosphate integrity.

Diagram: pH-Dependent Labeling Mechanism
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Visualizing why pH control is critical for utilizing the 2'-amino handle.

pH < 6.0
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Increase pH

pH > 8.0
Deprotonated State
(Nucleophilic -NH2)

Increase pH

Labeled dCTP
(Stable Amide Bond)

Reacts with

NHS-Ester Dye
(Electrophile)

Click to download full resolution via product page

Caption: The 2'-amino group (pKa 6.[3]2) requires basic conditions (pH > 8.0) to exist as a

nucleophile for efficient conjugation with NHS-esters.

Experimental Protocols
Post-Synthetic Labeling Assay
Purpose: To verify the reactivity of the 2'-amino group.

Buffer: Prepare 0.1 M Sodium Bicarbonate (pH 8.5). Crucial: High pH ensures -NH₂ state.

Reaction: Mix 10 nmol 2'-Amino-dCTP with 50 nmol NHS-Fluorescein (dissolved in DMSO).

Incubation: 1 hour at Room Temperature in the dark.
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Purification: Silica-based spin column or HPLC to remove free dye.

Validation: Measure Absorbance at 260 nm (nucleotide) and 495 nm (dye).

Success Criteria: Appearance of a new peak at 495 nm co-eluting with the nucleotide on

HPLC.

Storage & Handling
Temperature: Store at -20°C or -80°C.

Buffer: Avoid acidic buffers for long-term storage to prevent hydrolysis of the triphosphate.

Stability: The 2'-amino bond is stable, but the triphosphate moiety is susceptible to hydrolysis

(half-life ~6-12 months in solution if not handled properly).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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